Cas no 26807-65-8 (Indapamide)

• Product Name: Indapamide
• CAS No: 26807-65-8
• MF: C₁₆H₁₆ClN₃O₃S
• MW: 365.834541320801
• MDL: MFCD00079375
• CID: 53012
• PubChem ID: 3702
• Update Time: 2026-03-02

Indapamide Chemical and Physical Properties

Names and Identifiers

• indapamide
• N-(4-CHLORO-3-SULFAMOYLBENZAMIDO)-2-METHYLINDOLINE
• N-[4-CHLORO-3-SULFAMOYL-BENZAMIDOL]-2-METHYLINDOLINE INDAPAMIDE
• 1-(4-chloro-3-sulfamoylbenzamido)-2-methylindoline
• 3-(aminosulfonyl)-4-chloro-n-(2,3-dihydro-2-methyl-1h-indol-1-yl)-benzamid
• 3-(aminosulfonyl)-4-chloro-n-(2,3-dihydro-2-methyl-1h-indol-1-yl)benzamide
• 4-chloro-n-(2-methyl-1-indolinyl)-3-sulfamoyl-benzamid
• 4-chloro-n-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide
• bajaten
• damide
• fludex
• indaflex
• indamol
• ipamix
• lozol
• natrilix
• noranat
• s1520
• se-1520
• tandix
• INDAPAMID
• Indapamidum
• 4-chloro-N-(2-methyl-2,3-dihydroindol-1-yl)-3-sulfamoylbenzamide
• indaparnide
• rac Indapamide
• Arifon
• Tertensif
• Veroxil
• 吲达帕胺
• Pressurai
• Indapamida
• Metindamide
• Cormil
• Indapamidum [INN-Latin]
• Indapamida [INN-Spanish]
• SE 1520
• RHC 2555
• USV 2555
• Indapamide (Lozol)
• Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-
• SMR000058829
• 4-chloro-3-aminosulphonyl-N-(2,3-dihydro2-methyl-1H-indol-1-yl)benzamide
• J-016554
• Indapamidum (INN-Latin)
• Lozol (TN)
• INDAPAMIDE [USAN]
• C03BA11
• HY-B0259
• NCGC00256884-01
• Indapamide, Pharmaceutical Secondary Standard; Certified Reference Material
• IDI1_000508
• INDAPAMIDE [JAN]
• MLS002222229
• BRD-A95869247-001-04-6
• Indapamide (JP17/USP)
• NINDS_000508
• KS-5219
• Tox21_302687
• NSC-757075
• SBI-0051415.P003
• Indapamide 1.0 mg/ml in Methanol
• FLUBEST
• Spectrum5_000866
• indamide
• NCGC00018172-09
• 26807-65-8
• 3-aminosulfonyl-4-chloro-N-(2,3-dihydro-2-methyl-1H-indol-1-yl)benzamide
• NS00000696
• MFCD00079375
• INDAPAMIDE [EP MONOGRAPH]
• NCGC00089727-03
• I0730
• Tox21_113182
• KBio2_006533
• NC00568
• BRN 1604026
• F089I0511L
• HMS2091N07
• EN300-117260
• INDAPAMIDE [MI]
• INDAPAMIDE (EP MONOGRAPH)
• BPBio1_000263
• S-1520
• Indapamida (INN-Spanish)
• Tox21_110775
• 4-CHLORO-N-(2-METHYLINDOLIN-1-YL)-3-SULFAMOYLBENZAMIDE
• Spectrum4_000017
• MLS000028554
• INDAPAMIDE [ORANGE BOOK]
• INDAPAMIDE [EP IMPURITY]
• INDAPAMIDE [VANDF]
• AB03037
• Z1501485351
• Spectrum2_000980
• Spectrum3_000467
• SCHEMBL41303
• EINECS 248-012-7
• CCG-40198
• 4-Chloro-N-((2RS)-2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzamide
• INDAPAMIDE (USP MONOGRAPH)
• D00345
• AB00052021
• Fludin
• 3-(aminosulphonyl)-4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1--yl)benzamide
• HMS3655E06
• BENZAMIDE, 4-CHLORO-N-(2-METHYL-1-INDOLINYL)-3-SULFAMOYL-
• SR-01000003079-2
• INDAPAMIDE [USP MONOGRAPH]
• SR-01000003079-3
• Indapamide [USAN:USP:INN:BAN:JAN]
• Hypen SR
• INDAPAMIDE [USP-RS]
• AB00052021-14
• NSC757075
• AB00052021_17
• 5-20-06-00348 (Beilstein Handbook Reference)
• INDAPAMIDE (USP-RS)
• AMY31945
• KBio2_003965
• NCGC00089727-02
• HMS2095L21
• MLS006011900
• HMS3748K05
• BSPBio_002174
• KBioGR_000393
• BRD-A95869247-001-14-5
• INDAPAMIDE [MART.]
• NCGC00018172-02
• NCGC00018172-04
• NCGC00018172-03
• HMS2231G13
• Lorvas
• CHEMBL406
• Indapamide, United States Pharmacopeia (USP) Reference Standard
• AKOS015888148
• HMS3369J20
• Indapamide (USAN:USP:INN:BAN:JAN)
• INDAPAMIDE [WHO-DD]
• DTXSID7044633
• NCGC00018172-06
• NCGC00018172-08
• Pharmakon1600-01500349
• A23574
• AB00052021-15
• UNII-F089I0511L
• KYD-041
• Natrix (TN)
• Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-2-methyl-1H-indol-l-yl)-
• Prestwick3_000220
• BSPBio_000239
• MLS001148152
• Benzamide, 3-(aminosulfonyl)-4-chloro-N-(2,3-dihydro-2-methyl-1H-indol-1-yl)-
• 4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzamide
• HMS3712L21
• 26807-65-8(free base)
• HMS2090M16
• INDAPAMIDE (EP IMPURITY)
• HMS3259C14
• KBio3_001394
• GTPL7203
• KBio2_001397
• HMS501J10
• DTXCID5024633
• NSC 757075
• Q1078392
• INDAPAMIDE (MART.)
• INDAPAMIDE [INN]
• DivK1c_000508
• HMS1920F19
• BR-1015 component Indapamide
• AB00052021_16
• SPBio_001019
• 3-(aminosulphonyl)-4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1-yl)benzamide
• s1730
• SR-01000003079
• KBioSS_001397
• SPECTRUM1500349
• flupamid
• BDBM25901
• BCP04140
• 3-(Aminosulfonyl)-4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1-yl)benzamide
• Natrix
• KBio1_000508
• DB00808
• AC-2073
• Indapamide, British Pharmacopoeia (BP) Reference Standard
• Tox21_110775_1
• Opera_ID_110
• Spectrum_000917
• SW198686-2
• CHEBI:5893
• Indapamide, European Pharmacopoeia (EP) Reference Standard
• Indapamide, analytical standard, for drug analysis
• DB-047020
• 4-chloro-N-(2-methyl-2,3-dihydro-1H-indol-1-yl)-3-sulfamoylbenzenecarboximidic acid
• STL257105
• STL455045
• BRD-A95869247-001-25-1
• BRD-A95869247-001-26-9
• Indapamide

• MDL： MFCD00079375
• Inchi： 1S/C16H16ClN3O3S/c1-10-8-11-4-2-3-5-14(11)20(10)19-16(21)12-6-7-13(17)15(9-12)24(18,22)23/h2-7,9-10H,8H2,1H3,(H,19,21)(H2,18,22,23)
• InChI Key： NDDAHWYSQHTHNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N)(=O)=O)C(NN1C2C=CC=CC=2CC1C)=O

Computed Properties

• Exact Mass: 365.06000
• Monoisotopic Mass: 365.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Powder
• Density: 1.2895 (rough estimate)
• Melting Point: 172-174°C
• Boiling Point: 110.4°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.6100 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(273.35 mM)H2O : < 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Water Partition Coefficient: Soluble in ethanol. Insoluble in water
• PSA: 100.88000
• LogP: 4.32040
• Solubility: Not determined
• Merck: 14,4935
• pka: pKa (25°) 8.8 ± 0.2

Indapamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：CV2451200
• Toxicity：LD50 in rats, mice, guinea pigs (mg/kg): 393-421, 410-564, 347-416 i.p.; 394-440, 577-635, 272-358 i.v.; >3000 all species orally (Kyncl)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on Indapamide

Indapamide (CAS No: 26807-65-8) - A Comprehensive Overview

Indapamide, a potent diuretic with the chemical compound identifier CAS No: 26807-65-8, has garnered significant attention in the field of pharmaceutical chemistry and medical research. This compound, belonging to the thiazide-like diuretic class, is widely recognized for its efficacy in managing conditions such as hypertension and edema. Its molecular structure and pharmacological properties have been extensively studied, leading to a deeper understanding of its mechanisms of action and therapeutic applications.

The molecular formula of Indapamide is C₁₈H₁₇ClN₂O₄S, and it is characterized by its unique chemical composition that contributes to its diuretic effects. The presence of a sulfonamide group and a benzene ring in its structure plays a crucial role in its ability to inhibit sodium and chloride reabsorption in the kidneys, thereby promoting diuresis. This mechanism has made it a cornerstone in the treatment of fluid retention and high blood pressure.

Recent advancements in pharmaceutical research have highlighted the potential of Indapamide beyond its traditional applications. Studies have demonstrated its role in modulating renal function and vascular resistance, making it a promising candidate for the management of chronic kidney disease (CKD). The compound's ability to enhance renal blood flow while reducing sodium retention has been particularly noted in patients with CKD, where fluid balance is often disrupted.

In addition to its diuretic properties, Indapamide has shown promise in the treatment of cardiovascular conditions. Research indicates that it can help reduce blood pressure by decreasing peripheral vascular resistance, thereby improving overall cardiovascular health. This effect is particularly beneficial for patients with hypertension who require multifaceted therapeutic approaches to manage their condition effectively.

The pharmacokinetics of Indapamide have been thoroughly investigated, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. The compound exhibits rapid absorption after oral administration, with peak plasma levels typically observed within 1-2 hours. Its bioavailability is relatively high, allowing for effective therapeutic doses even at lower concentrations. The primary route of metabolism involves cytochrome P450 enzymes, particularly CYP2C9 and CYP3A4, which play a crucial role in its breakdown and elimination from the body.

One of the key advantages of Indapamide is its long half-life, which allows for once-daily dosing regimens. This convenience has improved patient compliance and has made it a preferred choice for long-term management of hypertension and edema. Furthermore, studies have shown that Indapamide does not significantly affect glucose metabolism or lipid profiles, making it suitable for patients with coexisting metabolic disorders.

Clinical trials have consistently demonstrated the efficacy of Indapamide in reducing blood pressure and alleviating symptoms associated with fluid retention. For instance, a study published in the *Journal of Hypertension* reported that patients treated with Indapamide experienced a significant reduction in systolic and diastolic blood pressure compared to placebo recipients. Similarly, another study highlighted its effectiveness in reducing edema in patients with heart failure.

The safety profile of Indapamide has been well-established through extensive clinical research. While some side effects such as dizziness and hypokalemia may occur, they are generally mild and manageable. The risk of severe adverse effects is low when the drug is used within recommended dosages and under medical supervision. Regular monitoring of electrolyte levels is advised to ensure patient safety during long-term therapy.

Recent research has also explored the potential synergistic effects of combining Indapamide with other antihypertensive agents. Studies suggest that when used in conjunction with ACE inhibitors or angiotensin II receptor blockers (ARBs), Indapamide can enhance blood pressure control while minimizing side effects. This combination therapy has shown particular promise in patients with resistant hypertension.

The development of novel formulations based on Indapamide continues to be an area of active research. Efforts are underway to improve bioavailability and reduce gastrointestinal side effects through innovative drug delivery systems. These advancements aim to enhance patient comfort while maintaining therapeutic efficacy.

In conclusion, Indapamide (CAS No: 26807-65-8) remains a vital component in modern therapeutics for managing hypertension and edema. Its unique pharmacological profile, coupled with recent findings from clinical studies, underscores its significance as a versatile therapeutic agent. As research progresses further, Indapamide is poised to play an even greater role in addressing complex cardiovascular and renal conditions.